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Compound of Interest

Compound Name: Citric acid-d4-1

Cat. No.: B15138044

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Citric Acid-d4-
1, a deuterated form of citric acid. The information presented is synthesized from available

Safety Data Sheets (SDS) for the non-deuterated parent compound, citric acid, and specific

data pertaining to the deuterated analogue. This document is intended to provide researchers,

scientists, and drug development professionals with a thorough understanding of the safety,

handling, and potential biological effects of this compound.

Section 1: Chemical and Physical Properties
This section summarizes the key chemical and physical properties of Citric Acid-d4-1,

providing a foundation for understanding its behavior and potential interactions.
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Property Value Reference

Chemical Name Citric acid-d4 [1]

CAS Number 147664-83-3 [1]

Molecular Formula C₆H₄D₄O₇ [1]

Molecular Weight 196.15 g/mol [1]

Purity ≥98% [1]

Melting Point 153 - 159 °C

log Pow (n-octanol/water) -1.72 (at 20 °C)

Appearance White crystalline powder

Solubility Highly soluble in water

Section 2: Hazard Identification and GHS
Classification
Citric Acid-d4-1 is classified based on the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS). The primary hazard identified is serious eye irritation.

GHS Classification Hazard Statement Signal Word Pictogram

Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation
Warning GHS07

Data based on the non-deuterated parent compound, citric acid.

Section 3: Toxicological Data
Toxicological data for Citric Acid-d4-1 is largely extrapolated from studies on citric acid. The

acute toxicity is considered low.
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Endpoint Species Route Value Reference

LD50 Rat Oral 3 g/kg

LD50 Mouse Oral 5400 mg/kg

LD50 Rat Dermal >2000 mg/kg

Skin Irritation Rabbit Dermal Not an irritant

Eye Irritation Rabbit Ocular Severe irritant

Genotoxicity - - Not genotoxic

Carcinogenicity - - Not carcinogenic

Section 4: First Aid Measures
In the event of exposure to Citric Acid-d4-1, the following first aid measures should be taken.

Exposure Route First Aid Measures

Inhalation

Move the exposed individual to fresh air. If

breathing is difficult, give oxygen. Seek medical

advice if discomfort or irritation persists.

Skin Contact

Wash the affected area with soap and plenty of

water. Remove contaminated clothing. Seek

medical attention if irritation persists.

Eye Contact

Immediately rinse the eye with plenty of water

for at least 15-20 minutes. Remove contact

lenses, if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth

thoroughly with water. Have the exposed

individual drink sips of water. Seek medical

attention if irritation or discomfort occurs.
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Section 5: Handling, Storage, and Disposal
Proper handling and storage procedures are essential to ensure the safety of laboratory

personnel and the integrity of the compound.

Handling:

Follow good laboratory hygiene procedures.

Use only in well-ventilated areas.

Avoid the generation of dust.

Avoid contact with eyes, skin, and clothing.

Wear appropriate personal protective equipment (PPE), including safety glasses with side

shields or goggles, gloves, and a lab coat.

Storage:

Store in a cool, dry, and well-ventilated place.

Keep the container tightly sealed.

Store away from incompatible materials such as strong bases and oxidizing agents.

Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.

Product and containers should not be disposed of with household garbage.

Section 6: Biological Effects and Signaling
Pathways
Recent research has indicated that citric acid can induce apoptosis (programmed cell death)

and cell cycle arrest in certain cell lines. This is a critical consideration for researchers in drug

development and cellular biology.
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Citric Acid-Induced Apoptosis Signaling Pathway
Citric acid has been shown to induce apoptosis through both the intrinsic (mitochondrial) and

extrinsic (death receptor) pathways. The diagram below illustrates the key steps in this

process.
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Citric acid-induced apoptosis signaling pathways.
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Section 7: Experimental Protocols
For researchers investigating the effects of Citric Acid-d4-1 on cell cycle progression, the

following is a detailed methodology for cell cycle analysis using flow cytometry.

Experimental Workflow for Cell Cycle Analysis
This workflow outlines the key steps from cell treatment to data analysis.
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Seed cells in culture plates

Treat cells with Citric Acid-d4-1

Harvest cells (trypsinization or scraping)

Wash cells with cold PBS

Fix cells in cold 70% ethanol

Wash cells to remove ethanol

Stain cells with Propidium Iodide (PI) and RNase A

Analyze by flow cytometry

Determine percentage of cells in G0/G1, S, and G2/M phases

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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